![molecular formula C11H11BrO B2846944 1-[1-(4-Bromophenyl)cyclopropyl]ethan-1-one CAS No. 1368556-46-0](/img/structure/B2846944.png)
1-[1-(4-Bromophenyl)cyclopropyl]ethan-1-one
Overview
Description
“1-[1-(4-Bromophenyl)cyclopropyl]ethan-1-one” is a chemical compound with the CAS Number: 1368556-46-0 . It has a molecular weight of 239.11 and its IUPAC name is 1-[1-(4-bromophenyl)cyclopropyl]ethanone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11BrO/c1-8(13)11(6-7-11)9-2-4-10(12)5-3-9/h2-5H,6-7H2,1H3 . This indicates that the compound contains 11 carbon atoms, 11 hydrogen atoms, 1 bromine atom, and 1 oxygen atom .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . The predicted density is 1.464 g/cm3 . The boiling point is predicted to be 298.5°C .Scientific Research Applications
Enzyme Inhibition and Potential Therapeutic Applications
One study focused on the synthesis of dimethoxybromophenol derivatives incorporating cyclopropane moieties to investigate their inhibitory effects on carbonic anhydrase isoenzymes, which are pivotal in various physiological functions. These compounds, including those related to 1-[1-(4-Bromophenyl)cyclopropyl]ethan-1-one, showed excellent inhibitory effects against human carbonic anhydrase I and II, suggesting potential therapeutic applications in managing conditions like glaucoma and epilepsy (Boztaş et al., 2015).
Organic Synthesis and Chemical Transformations
Another study explored the synthesis of branched tryptamines through the Domino Cloke-Stevens/Grandberg rearrangement, utilizing cyclopropylketone arylhydrazones generated from arylhydrazine hydrochlorides and ketones. This method, potentially involving compounds like this compound, provided an effective route to synthesize enantiomerically pure tryptamine, indicating its importance in organic synthesis and pharmaceutical development (Salikov et al., 2017).
Materials Science and Polymer Chemistry
In the field of materials science, a study detailed the preparation of polymers with controlled molecular architecture using a novel convergent growth approach based on dendritic fragments. This research, potentially involving reagents related to this compound, highlights the compound's utility in crafting complex molecular structures with applications in nanotechnology and materials science (Hawker & Fréchet, 1990).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
1-[1-(4-bromophenyl)cyclopropyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO/c1-8(13)11(6-7-11)9-2-4-10(12)5-3-9/h2-5H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXYNFBLXGWMIQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1(CC1)C2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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